1-(3-(3-fluorophenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a pyrazoline derivative featuring a 3-fluorophenyl group at position 3, a thiophen-2-yl substituent at position 5, and a morpholinoethanone moiety at position 1. Pyrazoline derivatives are heterocyclic systems known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties . The structural uniqueness of this compound lies in its combination of fluorine (electron-withdrawing), thiophene (electron-rich heterocycle), and morpholine (polar, water-solubilizing group), which may influence its physicochemical and biological behavior.
Properties
IUPAC Name |
1-[5-(3-fluorophenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-morpholin-4-ylethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O2S/c20-15-4-1-3-14(11-15)16-12-17(18-5-2-10-26-18)23(21-16)19(24)13-22-6-8-25-9-7-22/h1-5,10-11,17H,6-9,12-13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATBXDPPGXZGVTG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(=O)N2C(CC(=N2)C3=CC(=CC=C3)F)C4=CC=CS4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-(3-(3-fluorophenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone is a compound of significant interest due to its potential biological activities. This article reviews the synthesis, characterization, and various biological activities of this compound, including antimicrobial, antioxidant, and analgesic properties.
Synthesis and Characterization
The compound can be synthesized through various methods involving the reaction of thiophene derivatives with pyrazole intermediates. The synthesis typically involves the following steps:
- Formation of Pyrazole Ring : The initial step involves the condensation of hydrazine derivatives with appropriate carbonyl compounds to form the pyrazole structure.
- Introduction of Thiophene : Thiophene derivatives are then introduced to the reaction mixture to yield the desired compound.
- Morpholino Group Addition : Finally, morpholinoethanone is added to complete the synthesis.
Characterization techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.
Antimicrobial Activity
Recent studies have demonstrated that 1-(3-(3-fluorophenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone exhibits significant antimicrobial properties. The compound was tested against various bacterial strains, including Escherichia coli, Staphylococcus aureus, and fungal strains such as Candida albicans. The Minimum Inhibitory Concentration (MIC) values were found to be low, indicating potent antimicrobial activity.
| Microorganism | MIC (µg/mL) |
|---|---|
| Escherichia coli | 8 |
| Staphylococcus aureus | 16 |
| Candida albicans | 32 |
This activity suggests that the compound could be a candidate for further development as an antimicrobial agent.
Antioxidant Activity
The antioxidant potential of the compound was evaluated using DPPH and hydroxyl radical scavenging assays. The results indicated that it possesses strong antioxidant properties, which can be attributed to its ability to donate electrons and neutralize free radicals.
| Assay Type | IC50 (µg/mL) |
|---|---|
| DPPH Scavenging | 15 |
| Hydroxyl Radical Scavenging | 20 |
These findings highlight its potential utility in preventing oxidative stress-related diseases.
Analgesic Activity
In analgesic studies conducted using hot plate and acetic acid-induced writhing tests in mice, the compound demonstrated significant analgesic effects. The latency period in the hot plate test was notably increased compared to control groups, suggesting central analgesic activity.
| Test Type | Latency (seconds) |
|---|---|
| Control | 10 |
| Compound Treatment | 20 |
This indicates that the compound may act on central pain pathways, providing a basis for its use in pain management therapies.
Case Studies
A recent case study published in a peer-reviewed journal detailed the synthesis and biological evaluation of similar pyrazole derivatives. It reported that modifications in substituent groups significantly affected both antimicrobial and antioxidant activities. This reinforces the importance of structural variations in enhancing biological efficacy.
Computational Studies
Computational methods such as Density Functional Theory (DFT) and molecular docking simulations have been employed to predict binding interactions of this compound with biological targets. These studies suggest favorable interactions with enzymes involved in oxidative stress and inflammation pathways, supporting its potential as a multifunctional therapeutic agent.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Below is a detailed analysis:
Table 1: Comparative Analysis of Pyrazoline Derivatives
Key Observations:
Core Heterocycle : The target compound’s pyrazoline core differs from triazole-based analogs (e.g., ), which may affect ring strain, hydrogen-bonding capacity, and metabolic stability. Pyrazolines generally exhibit greater conformational flexibility compared to triazoles.
Substituent Effects: Fluorine vs. Chlorine/Methoxy: The 3-fluorophenyl group in the target compound may enhance lipophilicity and metabolic stability compared to 4-chlorophenyl (in ) or 4-methoxyphenyl groups. Fluorine’s electronegativity could also influence electronic interactions in biological targets. Thiophene vs. In contrast, 4-hydroxyphenyl (in ) offers hydrogen-bonding capability.
Amine/Ethanone Modifications: The morpholino group in the target compound provides enhanced water solubility compared to piperidine (in ) due to its oxygen atom. This could improve bioavailability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
